![molecular formula C19H24N2O3 B3943557 2-[1-(1-piperidinylcarbonyl)pentyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B3943557.png)
2-[1-(1-piperidinylcarbonyl)pentyl]-1H-isoindole-1,3(2H)-dione
Overview
Description
2-[1-(1-piperidinylcarbonyl)pentyl]-1H-isoindole-1,3(2H)-dione is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CPI-1189 and is a member of the isoindolinone family of compounds. It has been found to have several biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of CPI-1189 is not fully understood. However, it has been found to act as a modulator of several signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K) pathway. It has also been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs).
Biochemical and Physiological Effects
CPI-1189 has several biochemical and physiological effects that make it a promising candidate for further research. It has been found to have anti-inflammatory and anti-tumor properties. It has also been found to have potential applications in the treatment of neurodegenerative disorders. Additionally, it has been found to have a positive effect on bone health and may have potential applications in the treatment of osteoporosis.
Advantages and Limitations for Lab Experiments
One of the primary advantages of CPI-1189 for lab experiments is its potential as a therapeutic agent for various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties, making it a promising candidate for further research. However, one of the limitations of CPI-1189 is its complex synthesis process, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for research on CPI-1189. One area of research is its potential use as a therapeutic agent for various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties, making it a promising candidate for further research. Additionally, research on the mechanism of action of CPI-1189 may lead to the development of new drugs that target the same signaling pathways. Another area of research is the development of more efficient synthesis methods for CPI-1189, which may make it more accessible for research purposes.
Scientific Research Applications
CPI-1189 has been found to have several potential applications in scientific research. One of the primary areas of research is its potential use as a therapeutic agent for various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been found to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
2-(1-oxo-1-piperidin-1-ylhexan-2-yl)isoindole-1,3-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-2-3-11-16(19(24)20-12-7-4-8-13-20)21-17(22)14-9-5-6-10-15(14)18(21)23/h5-6,9-10,16H,2-4,7-8,11-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEMNMSLJCQJOQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(=O)N1CCCCC1)N2C(=O)C3=CC=CC=C3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.